Cas no 77189-99-2 (2,4,6-trimethoxybenzene-1-thiol)

• Product Name: 2,4,6-trimethoxybenzene-1-thiol
• CAS No: 77189-99-2
• MF: C₉H₁₂O₃S
• MW: 200.254781723022
• MDL: MFCD11189388
• CID: 1783623
• PubChem ID: 12723003
• Update Time: 2025-04-21

2,4,6-trimethoxybenzene-1-thiol Chemical and Physical Properties

Names and Identifiers

• Benzenethiol, 2,4,6-trimethoxy-
• 2,4,6-trimethoxybenzene-1-thiol
• DB-325886
• F11638
• EN300-1833107
• SCHEMBL1402596
• CS-0187886
• 2,4,6-trimethoxybenzenethiol
• MFCD11189388
• BS-47075
• 77189-99-2

• MDL： MFCD11189388
• Inchi： 1S/C9H12O3S/c1-10-6-4-7(11-2)9(13)8(5-6)12-3/h4-5,13H,1-3H3
• InChI Key： DZWLIENCQXGZFF-UHFFFAOYSA-N
• SMILES： SC1C(=CC(=CC=1OC)OC)OC

Computed Properties

• Exact Mass: 200.05076
• Monoisotopic Mass: 200.05071541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• PSA: 27.69

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenols